Cas no 1360899-32-6 (7-Fluoro-6-trifluoromethyl-1H-benzimidazole)

• Product Name: 7-Fluoro-6-trifluoromethyl-1H-benzimidazole
• CAS No: 1360899-32-6
• MF: C₈H₄F₄N₂
• MW: 204.124375343323
• CID: 4816292
• Update Time: 2025-06-11

7-Fluoro-6-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-6-trifluoromethyl-1H-benzimidazole
• 4-Fluoro-5-(trifluoromethyl)-1H-benzimidazole

• Inchi： 1S/C8H4F4N2/c9-6-4(8(10,11)12)1-2-5-7(6)14-3-13-5/h1-3H,(H,13,14)
• InChI Key： CUOWUGYLMOSVRB-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7

Additional information on 7-Fluoro-6-trifluoromethyl-1H-benzimidazole

Introduction to 7-Fluoro-6-trifluoromethyl-1H-benzimidazole (CAS No. 1360899-32-6)

7-Fluoro-6-trifluoromethyl-1H-benzimidazole, with the CAS number 1360899-32-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties.

The molecular formula of 7-Fluoro-6-trifluoromethyl-1H-benzimidazole is C₉H₅F₄N₂, and its molecular weight is approximately 213.14 g/mol. The presence of a fluoro group at the 7-position and a trifluoromethyl group at the 6-position imparts distinct chemical and physical properties to this compound. These functional groups are known to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

In terms of its chemical structure, 7-Fluoro-6-trifluoromethyl-1H-benzimidazole features a benzimidazole core, which is a bicyclic heterocyclic system consisting of a benzene ring fused with an imidazole ring. The benzimidazole scaffold is widely recognized for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to various biological targets such as enzymes, receptors, and nucleic acids.

The fluoro and trifluoromethyl substituents on the benzimidazole ring play a significant role in modulating the electronic properties of the molecule. The fluoro group is electron-withdrawing, which can influence the reactivity and stability of the compound. The trifluoromethyl group, on the other hand, is highly lipophilic and can enhance the membrane permeability of the molecule, making it more suitable for cellular uptake and distribution.

7-Fluoro-6-trifluoromethyl-1H-benzimidazole has been studied extensively in various preclinical models for its potential therapeutic applications. One of the key areas of interest is its antiproliferative activity against cancer cells. Recent studies have shown that this compound exhibits selective cytotoxicity towards several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 7-Fluoro-6-trifluoromethyl-1H-benzimidazole has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, such as herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The exact mechanism by which it exerts these effects is still under investigation, but it is believed to involve interference with viral entry or replication processes.

The pharmacokinetic properties of 7-Fluoro-6-trifluoromethyl-1H-benzimidazole have also been studied to assess its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that this compound has good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, it exhibits favorable metabolic stability and low toxicity profiles in preclinical models.

To further optimize the therapeutic potential of 7-Fluoro-6-trifluoromethyl-1H-benzimidazole, researchers are exploring different strategies such as prodrug design and nanoparticle-based delivery systems. These approaches aim to improve the bioavailability, target specificity, and therapeutic index of the compound.

In conclusion, 7-Fluoro-6-trifluoromethyl-1H-benzimidazole (CAS No. 1360899-32-6) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanisms of action and optimizing its pharmacological profile for clinical use.